Cas no 2138423-39-7 (4-(bromomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane)

• Product Name: 4-(bromomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane
• CAS No: 2138423-39-7
• CID: 4673140
• Update Time: 2025-05-30

4-(bromomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane

Additional information on 4-(bromomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane

4-(bromomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane: A Promising Compound in Chemical and Pharmaceutical Research

4-(bromomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane (CAS No. 2138423-39-7) is a unique and intriguing compound that has garnered significant attention in recent years due to its potential applications in various fields of chemical and pharmaceutical research. This compound, characterized by its distinctive molecular structure, offers a range of properties that make it a valuable candidate for further exploration and development.

The molecular structure of 4-(bromomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane is particularly noteworthy. It consists of a bicyclic ring system with an oxabicyclo[2.1.1]hexane core, substituted with a bromomethyl group and a methyl group. The presence of the bromomethyl group imparts significant reactivity and versatility to the molecule, making it an attractive starting material for synthetic transformations.

In the realm of synthetic chemistry, 4-(bromomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane has been utilized as a key intermediate in the synthesis of complex organic molecules. Its unique structure allows for the introduction of various functional groups through substitution reactions, enabling the construction of diverse and complex architectures. Recent studies have highlighted its utility in the synthesis of natural products and bioactive compounds, demonstrating its potential as a building block in drug discovery.

One of the most promising applications of 4-(bromomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane lies in pharmaceutical research. The compound's ability to undergo selective functionalization makes it an ideal candidate for the development of novel therapeutic agents. For instance, researchers have explored its use in the synthesis of compounds with anti-inflammatory, antiviral, and anticancer properties. A recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from 4-(bromomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane that exhibited potent antiviral activity against several strains of influenza virus.

The biological activity of 4-(bromomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane and its derivatives has also been investigated in preclinical studies. These studies have shown that certain derivatives exhibit promising pharmacological profiles, including high potency, good selectivity, and favorable pharmacokinetic properties. This makes them attractive candidates for further development as potential drug leads.

In addition to its applications in drug discovery, 4-(bromomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane has also found use in materials science and polymer chemistry. The compound's reactivity and structural features make it suitable for the synthesis of functional polymers with tailored properties. For example, researchers have utilized it as a monomer in the preparation of polymers with enhanced mechanical strength and thermal stability, which have potential applications in advanced materials and coatings.

The environmental impact of 4-(bromomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane is another important consideration in its development and application. Studies have shown that the compound can be synthesized using environmentally friendly methods, reducing its ecological footprint. Additionally, efforts are underway to develop sustainable processes for its production, aligning with the growing emphasis on green chemistry principles.

In conclusion, 4-(bromomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane (CAS No. 2138423-39-7) is a versatile compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique molecular structure and reactivity make it an invaluable tool for synthetic chemists and drug developers alike. As research continues to uncover new possibilities, this compound is poised to play a significant role in advancing our understanding and capabilities in these fields.